molecular formula C20H19NO4 B2546173 3-{4-[(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl}propanoic acid CAS No. 1798751-25-3

3-{4-[(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl}propanoic acid

Cat. No. B2546173
CAS RN: 1798751-25-3
M. Wt: 337.375
InChI Key: BVILYIQBHXIHEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate starting materials. Researchers have explored various synthetic routes, aiming for high yields and purity. Detailed synthetic protocols can be found in relevant literature .

Scientific Research Applications

Antimicrobial Potential

PD-0333941 has been investigated for its antimicrobial properties. Although specific studies on this compound are limited, related derivatives have shown promising results. For instance, compounds containing imidazole moieties, similar to PD-0333941, demonstrated good antimicrobial potential . Further research could explore PD-0333941’s efficacy against bacterial, fungal, or viral pathogens.

Antioxidant Activity

In a DPPH assay, PD-0333941 derivatives exhibited scavenging potential comparable to ascorbic acid (a positive control). This suggests that PD-0333941 may possess antioxidant properties, which could be relevant in oxidative stress-related conditions .

Viral Entry Inhibition

Given the ongoing global health challenges, understanding potential antiviral agents is crucial. While not directly studied for SARS-CoV-2, PD-0333941 derivatives could be explored as viral entry inhibitors. Researchers have successfully utilized antibodies to inhibit viral entry, and PD-0333941’s structural features warrant further investigation .

Cancer Therapeutics

PD-0333941 belongs to the class of CDK4/6 inhibitors. These compounds have gained prominence in cancer therapy due to their ability to halt cell cycle progression. PD-0333941 specifically targets cyclin-dependent kinases (CDKs), which play a critical role in cell division. Clinical trials have evaluated its efficacy against various cancers, including breast cancer .

Neuroprotective Effects

Although not extensively studied, compounds with oxazole moieties have shown neuroprotective potential. PD-0333941’s unique structure may contribute to its ability to modulate neuronal pathways, making it an interesting candidate for further investigation in neurodegenerative diseases .

Cardiovascular Applications

PD-0333941’s impact on cardiovascular health remains an area of interest. Its potential effects on vascular function, inflammation, and endothelial cells could have implications for cardiovascular diseases. However, more research is needed to elucidate these mechanisms.

Future Directions

For more detailed information, consult relevant peer-reviewed papers and technical documents .

properties

IUPAC Name

3-[4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19NO4/c1-14-18(21-20(25-14)16-5-3-2-4-6-16)13-24-17-10-7-15(8-11-17)9-12-19(22)23/h2-8,10-11H,9,12-13H2,1H3,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVILYIQBHXIHEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(O1)C2=CC=CC=C2)COC3=CC=C(C=C3)CCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{4-[(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl}propanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.